1-[2-oxo-2-(1,3-thiazol-2-ylamino)ethyl]pyridinium chloride

• IUPAC Name: 2-pyridin-1-ium-1-yl-N-(1,3-thiazol-2-yl)acetamide;chloride
• InChI: InChI=1S/C10H9N3OS.ClH/c14-9(12-10-11-4-7-15-10)8-13-5-2-1-3-6-13;/h1-7H,8H2;1H
• InChI Key: FYQKVOBVGBNBIL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=[N+](C=C1)CC(=O)NC2=NC=CS2.[Cl-]
• Molecular Formula: C10H10ClN3OS
• Molecular Weight: 255.72 g/mol

Description

1-[2-oxo-2-(1,3-thiazol-2-ylamino)ethyl]pyridinium chloride, also known as OTAP, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields. OTAP belongs to the class of quaternary ammonium salts and has a molecular weight of 292.2 g/mol.

Mechanism of Action

The mechanism of action of 1-[2-oxo-2-(1,3-thiazol-2-ylamino)ethyl]pyridinium chloride is not fully understood, but studies suggest that it acts by disrupting the cell membrane of microorganisms, leading to their death. 1-[2-oxo-2-(1,3-thiazol-2-ylamino)ethyl]pyridinium chloride has also been shown to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
1-[2-oxo-2-(1,3-thiazol-2-ylamino)ethyl]pyridinium chloride has been shown to have low toxicity in vitro and in vivo, making it a promising candidate for further development as a therapeutic agent. However, more studies are needed to fully understand its biochemical and physiological effects.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[2-oxo-2-(1,3-thiazol-2-ylamino)ethyl]pyridinium chloride in lab experiments is its high solubility in water, which makes it easy to work with. However, one limitation is its relatively high cost, which may limit its widespread use.

Future Directions

There are several future directions for research on 1-[2-oxo-2-(1,3-thiazol-2-ylamino)ethyl]pyridinium chloride. One area of interest is its potential use as a therapeutic agent for the treatment of bacterial and fungal infections. Another area of interest is its potential use as a herbicide for weed control. Further research is also needed to fully understand its mechanism of action and its biochemical and physiological effects. Additionally, 1-[2-oxo-2-(1,3-thiazol-2-ylamino)ethyl]pyridinium chloride could be explored for its potential use in material science, particularly in the synthesis of new materials with unique properties.
In conclusion, 1-[2-oxo-2-(1,3-thiazol-2-ylamino)ethyl]pyridinium chloride is a synthetic compound that has potential applications in various fields, including medicine, agriculture, and material science. While more research is needed to fully understand its mechanism of action and its biochemical and physiological effects, 1-[2-oxo-2-(1,3-thiazol-2-ylamino)ethyl]pyridinium chloride shows promise as a therapeutic agent and a building block for new materials.

Synthesis Methods

The synthesis of 1-[2-oxo-2-(1,3-thiazol-2-ylamino)ethyl]pyridinium chloride involves the reaction between 2-aminothiazole and 2-bromoacetylpyridine in the presence of a base, followed by quaternization with methyl chloride. The final product is obtained as a white crystalline powder with a yield of 70-80%.

Scientific Research Applications

1-[2-oxo-2-(1,3-thiazol-2-ylamino)ethyl]pyridinium chloride has been extensively studied for its potential applications in various fields, including medicine, agriculture, and material science. In medicine, 1-[2-oxo-2-(1,3-thiazol-2-ylamino)ethyl]pyridinium chloride has shown promising results as an antimicrobial agent, with studies demonstrating its efficacy against various bacterial and fungal strains. 1-[2-oxo-2-(1,3-thiazol-2-ylamino)ethyl]pyridinium chloride has also been investigated for its potential use in cancer therapy, with studies showing its ability to induce apoptosis in cancer cells. In agriculture, 1-[2-oxo-2-(1,3-thiazol-2-ylamino)ethyl]pyridinium chloride has been studied as a potential herbicide, with research demonstrating its effectiveness in controlling weed growth. In material science, 1-[2-oxo-2-(1,3-thiazol-2-ylamino)ethyl]pyridinium chloride has been explored for its potential use as a building block in the synthesis of new materials.